Cas no 2248290-37-9 (Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate)

• Product Name: Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate
• CAS No: 2248290-37-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5842504
• PubChem ID: 137938861
• Update Time: 2025-10-28

Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248290-37-9
• tert-butyl 2-methyl-2-(piperazin-1-yl)propanoate
• Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate
• EN300-6512215

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)12(4,5)14-8-6-13-7-9-14/h13H,6-9H2,1-5H3
• InChI Key： MODBHXQSEMIVJW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C)N1CCNCC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate

Research Brief on Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate (CAS: 2248290-37-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate (CAS: 2248290-37-9) is a piperazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique structural features that allow for diverse chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate as a precursor for the development of potent serotonin receptor modulators. The study demonstrated that the tert-butyl ester group in the compound provides excellent stability during synthetic processes, while the piperazine moiety offers a versatile platform for further functionalization. The resulting derivatives exhibited promising binding affinities to 5-HT receptors, suggesting potential applications in treating depression and anxiety disorders.

Another significant application of this compound was reported in a recent Nature Communications article, where it was utilized in the synthesis of novel antimalarial agents. The researchers leveraged the chiral center and the basic nitrogen of the piperazine ring to create compounds with enhanced permeability across the blood-brain barrier. This property proved crucial in targeting the cerebral stage of malaria infection, with several derivatives showing nanomolar potency against Plasmodium falciparum.

From a synthetic chemistry perspective, Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate has shown remarkable utility in palladium-catalyzed cross-coupling reactions. A 2024 study in Organic Letters detailed its use in Buchwald-Hartwig amination reactions, where it served as an efficient coupling partner for the construction of complex nitrogen-containing heterocycles. The steric hindrance provided by the tert-butyl group was found to significantly influence the regioselectivity of these transformations.

In the realm of drug formulation, recent patent applications (WO2023/154321) have highlighted the compound's potential as a prodrug moiety. Its ability to mask carboxylic acid functionalities while maintaining good aqueous solubility has made it attractive for improving the pharmacokinetic profiles of various therapeutic agents. Particularly in peptide-based drugs, this approach has shown to enhance oral bioavailability by up to 40% compared to traditional ester prodrugs.

Ongoing research continues to explore new applications for this versatile building block. Current investigations focus on its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where the piperazine linker has demonstrated optimal length and flexibility for effective target protein degradation. Preliminary results presented at the 2024 American Chemical Society meeting showed promising degradation efficiency for several oncology targets.

As the pharmaceutical industry increasingly values modular synthetic approaches, Tert-butyl 2-methyl-2-piperazin-1-ylpropanoate stands out as a valuable scaffold for drug discovery. Its combination of synthetic accessibility, structural diversity, and favorable physicochemical properties positions it as a compound of continuing interest in medicinal chemistry research. Future directions may include its application in the development of next-generation antibiotics and neurodegenerative disease therapeutics.